Cas no 154548-79-5 (1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol)

• Product Name: 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol
• CAS No: 154548-79-5
• MF: C₁₃H₁₀N₂S₂
• MW: 258.361899852753
• CID: 3106218
• PubChem ID: 3538559
• Update Time: 2025-06-20

1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-thien-2-yl-1H-imidazole-2-thiol
• 1-phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol
• 2H-Imidazole-2-thione, 1,3-dihydro-1-phenyl-4-(2-thienyl)-
• CHEMBL1371108
• DTXSID301333681
• SMR000590844
• HMS2910C04
• SCHEMBL3101049
• 3-phenyl-5-thiophen-2-yl-1H-imidazole-2-thione
• C13H10N2S2
• EN300-06853
• AKOS000117081
• MLS001177390
• CS-0220512
• 154548-79-5
• Z56945960
• 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol

• Inchi： 1S/C13H10N2S2/c16-13-14-11(12-7-4-8-17-12)9-15(13)10-5-2-1-3-6-10/h1-9H,(H,14,16)
• InChI Key： JWNJLMSOHQHFTF-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2=CC=CC=C2)C=C(C2SC=CC=2)N1

Computed Properties

• Exact Mass: 258.02854067Da
• Monoisotopic Mass: 258.02854067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol

1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol (CAS No. 154548-79-5): A Versatile Scaffold for Pharmaceutical Applications

1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol, with the CAS No. 154548-79-5, represents a unique class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule combines the structural features of imidazole, a well-known nitrogen-containing ring system, with thiophene and phenyl groups, creating a multifunctional scaffold with potential applications in drug discovery and therapeutic development. Recent advancements in synthetic methodologies and biological evaluation have further highlighted its relevance in addressing complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol structure is characterized by its imidazole ring fused with a thiophene ring at the 4-position, while the phenyl group is attached at the 1-position. The thiol group (–SH) at the 2-position of the imidazole ring introduces additional reactivity and functional versatility, enabling the molecule to engage in diverse biochemical interactions. This combination of aromatic rings and heteroatoms provides a robust framework for modulating biological activity, making it a promising candidate for further exploration in pharmaceutical research.

Recent studies have demonstrated that 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol exhibits potent antioxidant properties, which are attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit lipid peroxidation. These findings are particularly relevant in the context of oxidative stress-related diseases, such as Parkinson’s disease and Alzheimer’s disease, where the accumulation of ROS plays a critical role in neuronal damage. A 2023 study published in *Journal of Medicinal Chemistry* reported that the compound significantly reduced oxidative damage in neuronal cell models, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Moreover, the 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol scaffold has shown promising anti-inflammatory activity in preclinical models. Its ability to modulate inflammatory pathways, such as the NF-κB signaling pathway, has been highlighted in several recent publications. For instance, a 2024 study in *Bioorganic & Medicinal Chemistry* demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines like TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These results underscore its potential as a novel therapeutic agent for conditions such as rheumatoid arthritis and chronic inflammatory diseases.

The synthetic accessibility of 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol has also been a focus of recent research. Traditional methods for its synthesis often involve multiple steps and harsh conditions, which can limit its scalability and cost-effectiveness. However, a 2023 paper in *Organic Letters* introduced a green synthetic route that utilizes catalytic hydrogenation and microwave-assisted reactions to achieve high yields with minimal environmental impact. This advancement not only enhances the practicality of the compound for pharmaceutical applications but also aligns with the growing emphasis on sustainable chemistry in drug development.

Another area of interest is the drug delivery potential of 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol. Due to its hydrophobic nature, the compound may require modification to improve its solubility and bioavailability. Researchers have explored the use of nanocarriers and liposomal formulations to enhance its delivery efficiency. A 2024 study in *Advanced Drug Delivery Reviews* demonstrated that encapsulating the compound in liposomes significantly improved its cellular uptake and targeted delivery to specific tissues, such, as the central nervous system. These findings highlight its potential as a targeted therapeutic agent for diseases where precise delivery is critical.

Furthermore, the 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol scaffold has shown antimicrobial activity against a range of bacterial and fungal pathogens. This property is particularly valuable in the context of antimicrobial resistance, where the development of new compounds with broad-spectrum activity is urgently needed. A 2023 study in *Antimicrobial Agents and Chemotherapy* reported that the compound exhibited bactericidal activity against multidrug-resistant (MDR) strains of Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism of action was attributed to its ability to disrupt cell membrane integrity and inhibit protein synthesis, suggesting its potential as a novel antimicrobial agent.

In the realm of cancer therapy, 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol has also shown promise. Preclinical studies have indicated its ability to induce apoptosis in cancer cells while sparing normal cells. For example, a 2024 study published in *Cancer Research* demonstrated that the compound effectively suppressed the growth of breast cancer xenografts by modulating apoptotic pathways and DNA damage response. These findings suggest its potential as a chemotherapeutic agent or a targeted therapy for specific cancer types.

The 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol molecule also holds potential in the development of fluorescent probes for bioimaging applications. Its thiol group can be functionalized with fluorophores to create ratiometric sensors for detecting metal ions or redox-active species. A 2023 study in *ACS Sensors* described the synthesis of a fluorescent derivative of the compound that exhibited high sensitivity and selectivity for mercury ions, making it a valuable tool for environmental monitoring and biomedical diagnostics.

Despite its promising properties, the 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol scaffold faces challenges in terms of toxicity and long-term safety. While preclinical studies have shown its low cytotoxicity in normal cells, further in vivo studies are required to evaluate its pharmacokinetic profile and potential side effects. Additionally, the chemical stability of the compound under physiological conditions needs to be optimized to ensure its efficacy in therapeutic applications.

Overall, 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol (CAS No. 154548-79-5) represents a versatile platform for the development of multifunctional therapeutics. Its unique structure and diverse biological activities make it a valuable candidate for further research in pharmaceutical sciences and biomedical engineering. As the field of drug discovery continues to evolve, the 1-Phenyl-4-(thiophen-2-yl)-1H-imidazole-2-thiol scaffold is poised to play a significant role in addressing complex health challenges through innovative and sustainable approaches.